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Compound of Interest

Compound Name: Heptanal-d14

CAS No.: 1246819-97-5

Cat. No.: B588509

Get Quote

Executive Summary
Heptanal-d14 (Perdeuterated Heptanal, CAS: 1246819-97-5) is a critical isotopologue used

primarily as an internal standard in quantitative metabolomics and lipid peroxidation studies. Its

utility stems from its chemical similarity to endogenous heptanal—a biomarker for oxidative

stress and specific cancer pathologies—while providing a distinct mass shift (+14 Da) for mass

spectrometry.

While chemically robust due to the Kinetic Isotope Effect (KIE), Heptanal-d14 retains the

inherent reactivity of medium-chain aldehydes. This guide provides an authoritative framework

for its solubility profile, stability mechanisms, and rigorous handling protocols to ensure

experimental reproducibility.

Physicochemical Profile & Isotope Effects[1]
Heptanal-d14 is the fully deuterated analog of heptanal. While its solubility properties mirror

the non-deuterated parent, its chemical stability is significantly enhanced due to the strength of

the Carbon-Deuterium (C-D) bond.
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Table 1: Comparative Physicochemical Properties
Property Heptanal (Natural)

Heptanal-d14
(Isotope Label)

Impact on
Application

Formula C₇H₁₄O C₇D₁₄O
Mass Shift (+14) for

MS resolution

MW ( g/mol ) 114.19 ~128.27
Distinct m/z peak

separation

Boiling Point 152.8°C ~153°C

Co-elution in GC

(slight retention shift

possible)

Density 0.817 g/mL ~0.89 g/mL

Gravimetric

preparation

adjustments required

Lipophilicity (LogP) 2.3 ~2.3
Identical extraction

efficiency in lipidomics

C-H/C-D Bond Energy ~98 kcal/mol ~100 kcal/mol
Primary KIE: Slower

oxidation rates

Solubility & Solvent Selection Strategy
Heptanal-d14 is a lipophilic aldehyde. It is practically insoluble in water but highly soluble in

organic solvents. The choice of solvent dictates the stability of the standard; aldehydes are

reactive electrophiles and can form hemiacetals or acetals in nucleophilic solvents.

Table 2: Solvent Compatibility Matrix
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Solvent Solubility Stability Risk
Application
Recommendation

Chloroform (CDCl₃) High

Moderate: Acidic

impurities in CHCl₃

can catalyze

polymerization.

NMR Analysis: Use

Silver Foil or K₂CO₃

treated solvent to

neutralize acidity.

Methanol (MeOH) High

High: Rapidly forms

hemiacetals/acetals at

room temp.

LC-MS: Use only for

immediate injection;

do not store stock

solutions in MeOH.

DMSO High
Low: Excellent

stability if anhydrous.

Bio-assays/Stock

Storage: Best for long-

term frozen storage

(-20°C).

Hexane / Heptane High
Low: Inert non-polar

environment.

GC-MS: Ideal solvent.

No nucleophilic attack

possible.

Ethyl Acetate High
Low: Good general

stability.[1]

Extraction: Suitable

for liquid-liquid

extraction workflows.

Critical Insight: Never store Heptanal-d14 in alcohols (Methanol/Ethanol) for extended periods.

The equilibrium will shift toward the hemiacetal, confounding quantitative analysis.

Stability Mechanisms: The Deuterium Advantage
The primary degradation pathway for heptanal is radical auto-oxidation to heptanoic acid.

Deuteration at the formyl position (C1) significantly inhibits this process via the Primary Kinetic

Isotope Effect (KIE).
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Mechanism of Stabilization
The rate-determining step (RDS) in aldehyde auto-oxidation is the abstraction of the formyl

hydrogen atom by a radical initiator.

Non-Deuterated: R-C(=O)-H + X• → R-C(=O)• + H-X (Fast)

Deuterated: R-C(=O)-D + X• → R-C(=O)• + D-X (Slow)

Because the C-D bond has a lower zero-point energy than the C-H bond, the activation energy

for this abstraction is higher, extending the shelf-life of the standard.

Visualization: Auto-Oxidation Pathway & KIE Blockade
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Figure 1: The radical auto-oxidation pathway of Heptanal-d14. The red arrow indicates the

Rate-Determining Step (RDS) where deuterium substitution significantly slows degradation.

Experimental Protocols
Protocol A: Preparation of Oxygen-Free Stock Solutions
Objective: Create a stable 10 mM stock solution for long-term storage. Reagents: Heptanal-
d14 (neat), Anhydrous DMSO or Hexane, Argon gas.

Environment Prep: Work in a fume hood. If possible, use a glove box. If not, establish an

inert gas blanket.

Solvent Purging: Sparge the solvent (DMSO or Hexane) with Argon for 15 minutes to remove

dissolved oxygen.
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Gravimetric Addition:

Place a septum-capped amber vial on an analytical balance.

Tare the vial.

Using a gas-tight syringe, pierce the Heptanal-d14 ampoule and withdraw the required

volume.

Inject into the vial and record the exact mass (Density ~0.89 g/mL).

Dilution: Add the calculated volume of sparged solvent through the septum to achieve 10

mM.

Sealing: Wrap the cap with Parafilm. Store at -20°C or -80°C.

Protocol B: Stability Monitoring via GC-MS
Objective: Verify the integrity of the standard before critical assays.

Sampling: Aliquot 10 µL of stock solution into 990 µL of Hexane.

Instrument: GC-MS (e.g., Agilent 7890/5977). Column: DB-5ms or equivalent.

Method: Split injection (1:10). Oven ramp 40°C to 250°C.

Criteria:

Peak A (Heptanal-d14): Major peak.

Peak B (Heptanoic Acid-d13): Check for appearance of broad peak at later retention time.

Acceptance: >95% purity by peak area.

Handling & Storage Workflow
Proper handling is the single biggest factor in maintaining the isotopic purity and chemical

integrity of Heptanal-d14.
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Visualization: The "Inert Loop" Workflow
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Figure 2: The "Inert Loop" workflow ensures minimal exposure to oxygen and moisture during

the lifecycle of the standard.

Storage Best Practices
Container: Amber borosilicate glass with PTFE-lined screw caps.

Headspace: Always minimize headspace. If a vial is <50% full, transfer to a smaller insert or

purge heavily with Argon before closing.

Temperature: -20°C is standard; -80°C is optimal for periods >1 year.

Light: Strictly protect from light to prevent photo-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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